Cas no 13444-93-4 (Osmium trichloride)

• Product Name: Osmium trichloride
• CAS No: 13444-93-4
• MF: Cl₃Os
• MW: 296.58899307251
• MDL: MFCD00011148
• CID: 202920
• PubChem ID: 24864762
• Update Time: 2025-06-29

Osmium trichloride Chemical and Physical Properties

Names and Identifiers

• Osmium trichloride
• Osmium (III) Chloride Anhydrous
• Osmium(III) chloride
• 398594_ALDRICH
• AC1L35H9
• AC1Q3FMA
• CTK0I0873
• Osmium chloride (OsCl3)
• osmium(3+) trichloride
• OsCl3
• Trichloroosmium
• OsmiumchlorideOs
• Osmium(Ⅲ) Chloride
• Osmium(III) trichloride
• osmiumchloride(oscl3)
• OSMIUM(III) CHLORIDE, 99.9%
• Osmium(III) chloride, 99% (56%Os)
• Osmium(III) chloride, anhydrous, 99%
• EINECS 236-587-7
• 13444-93-4
• Q4498226
• DTXSID3065457
• UAIHPMFLFVHDIN-UHFFFAOYSA-K
• MFCD00011148
• Osmium(III) chloride, 99.9% trace metals basis
• DTXCID2034209

• MDL： MFCD00011148
• Inchi： 1S/3ClH.Os/h3*1H;/q;;;+3/p-3
• InChI Key： UAIHPMFLFVHDIN-UHFFFAOYSA-K
• SMILES： [Os](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 296.86804g/mol
• Monoisotopic Mass: 296.86804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Dark brown or black crystalline powder
• Melting Point: 500 °C
• Solubility: Insoluble

Osmium trichloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P303
  P361
  P353-P304
  P340
  P310-P305
  P351
  P338
  P310
• Hazardous Material transportation number：UN 3288 6
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：R23/24/25
• Safety Term：S26;S37/39
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Osmium trichloride

Osmium Trichloride: A Comprehensive Overview

Osmium trichloride, also known as osmium(III) chloride or OsCl₃, is a chemical compound with the CAS number 13444-93-4. This compound is a member of the osmium halides family and has garnered significant attention in various fields due to its unique properties and versatile applications. In this article, we will delve into the chemical characteristics, recent research findings, and potential uses of osmium trichloride in modern science and technology.

Osmium trichloride is a dark purple crystalline solid with a melting point of approximately 250°C. It is highly soluble in organic solvents such as dichloromethane and chloroform, making it an ideal candidate for various chemical reactions. The compound exhibits strong oxidizing properties, which have been extensively utilized in catalytic processes and organic synthesis. Recent studies have highlighted its role in the development of novel materials, particularly in the field of nanotechnology.

One of the most promising applications of osmium trichloride lies in its use as a catalyst in organic chemistry. Researchers have demonstrated that this compound can facilitate the oxidation of alcohols to ketones or aldehydes under mild conditions. This property has significant implications for the pharmaceutical industry, where precise control over oxidation reactions is crucial for drug synthesis. Furthermore, osmium trichloride has been employed in the synthesis of complex organic molecules, showcasing its versatility as a reagent in modern organic chemistry.

In the realm of materials science, osmium trichloride has been explored for its potential in creating advanced materials with unique electronic properties. Recent studies have focused on its ability to induce structural changes in graphene and other two-dimensional materials, leading to enhanced electrical conductivity and mechanical stability. These findings suggest that osmium trichloride could play a pivotal role in the development of next-generation electronic devices.

The use of osmium trichloride in environmental chemistry is another area that has gained traction in recent years. Scientists have investigated its effectiveness as a catalyst for the degradation of persistent organic pollutants (POPs). By leveraging its strong oxidizing properties, researchers have developed innovative methods to break down harmful chemicals in contaminated environments, offering a sustainable solution to environmental pollution.

From a biological standpoint, osmium trichloride has shown potential as an anticancer agent. Studies have revealed that this compound can selectively target cancer cells while sparing healthy tissue, making it a promising candidate for targeted therapy. Additionally, research into its mechanism of action has provided valuable insights into the molecular pathways involved in cancer progression, paving the way for new therapeutic strategies.

In conclusion, osmium trichloride (CAS No. 13444-93-4) is a multifaceted compound with applications spanning organic synthesis, materials science, environmental chemistry, and biomedicine. Its unique chemical properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.